Cas no 313254-26-1 (N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide
• CAS No: 313254-26-1
• MF: C₁₅H₁₅ClN₂O₃S
• MW: 338.809201478958
• CID: 6434408
• PubChem ID: 877170
• Update Time: 2025-05-22

N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide
• SMR000017336
• ZINC00446055
• N-(4-chlorophenyl)-4-(N,N-dimethylsulfamoyl)benzamide
• CB10321
• AB00281917-05
• MLS000100515
• HMS2253B10
• AKOS001403576
• Oprea1_035166
• BIM-0007776.P001
• SMSF0009252
• 313254-26-1
• CBMicro_007804
• CHEMBL1518293
• F0012-0475
• Benzamide, N-(4-chlorophenyl)-4-[(dimethylamino)sulfonyl]-

• Inchi： 1S/C15H15ClN2O3S/c1-18(2)22(20,21)14-9-3-11(4-10-14)15(19)17-13-7-5-12(16)6-8-13/h3-10H,1-2H3,(H,17,19)
• InChI Key： ZMRJSXJKEVTHDE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 338.0491912g/mol
• Monoisotopic Mass: 338.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide

N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide (CAS No. 313254-26-1): A Comprehensive Overview

N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide (CAS No. 313254-26-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a dimethylsulfamoyl group attached to a benzamide core, with a 4-chlorophenyl substituent at the amide nitrogen. Its unique molecular structure makes it an interesting candidate for various applications, particularly in drug discovery and development.

The compound's chemical formula is C₁₅H₁₅ClN₂O₃S, with a molecular weight of 338.81 g/mol. Researchers have shown particular interest in N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide due to its potential biological activities. Recent studies suggest that sulfonamide derivatives like this compound may exhibit interesting pharmacological properties, though specific applications are still under investigation in academic and industrial laboratories.

From a synthetic chemistry perspective, CAS 313254-26-1 represents an important intermediate in organic synthesis. The presence of both the dimethylsulfamoyl and chlorophenyl groups offers multiple sites for further chemical modifications, making it a versatile building block for more complex molecules. This characteristic aligns well with current trends in medicinal chemistry, where researchers are increasingly focusing on modular approaches to drug design.

The physicochemical properties of N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide have been the subject of several studies. Available data suggests that the compound typically appears as a white to off-white crystalline powder at room temperature. Its solubility profile shows moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, but limited solubility in water. These properties are crucial for formulation scientists working on potential applications.

In the context of current pharmaceutical research trends, CAS 313254-26-1 has been investigated for its potential as a kinase inhibitor scaffold. The dimethylsulfamoyl benzamide moiety is particularly interesting to medicinal chemists exploring new treatments for various conditions. This aligns with the growing demand for targeted therapies in precision medicine, a hot topic in contemporary drug development.

From a safety perspective, standard laboratory precautions should be observed when handling N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended. The compound should be stored in a cool, dry place, protected from light, following good chemical storage practices common in research laboratories.

The commercial availability of CAS 313254-26-1 has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound in various quantities, typically ranging from milligram to kilogram scales. Pricing varies depending on purity and quantity, with higher purity grades (>98%) commanding premium prices in the research chemical market.

Analytical characterization of N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for quality control and verification of synthetic batches. Recent advances in analytical technology have made characterization of such compounds more accessible to researchers worldwide.

Looking at patent literature, dimethylsulfamoyl benzamide derivatives have appeared in several pharmaceutical patent applications in recent years. While specific therapeutic applications for CAS 313254-26-1 may still be under development, this patent activity indicates sustained interest in this chemical class from the pharmaceutical industry.

Environmental considerations for N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide follow standard protocols for organic compounds. While comprehensive ecotoxicological data may be limited, proper disposal methods should be followed in accordance with local regulations. Researchers are increasingly considering green chemistry principles when working with such compounds.

In summary, N-(4-chlorophenyl)-4-(dimethylsulfamoyl)benzamide (CAS No. 313254-26-1) represents an interesting chemical entity with potential applications in medicinal chemistry and drug discovery. Its unique combination of chlorophenyl and dimethylsulfamoyl functionalities makes it a valuable building block for pharmaceutical research. As the field of targeted drug development continues to evolve, compounds like this will likely remain important tools in the medicinal chemist's arsenal.

The future research directions for CAS 313254-26-1 may include further exploration of its biological activities, optimization of its physicochemical properties, and development of more efficient synthetic routes. These investigations align well with current trends in drug discovery, where researchers are increasingly focusing on structurally diverse scaffolds with potential therapeutic applications.